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Compound of Interest

Compound Name: TIS108

Cat. No.: B15607597

TIS108 Technical Support Center

Welcome to the TIS108 Technical Support Center. This resource is designed to assist
researchers, scientists, and drug development professionals in effectively utilizing TIS108, a
triazole-type strigolactone (SL) biosynthesis inhibitor, in various plant species. Here you will find
troubleshooting guides, frequently asked questions (FAQSs), detailed experimental protocols,
and quantitative data to support your research endeavors.

Frequently Asked Questions (FAQs)

Q1: What is TIS108 and what is its primary mechanism of action in plants?

Al: TIS108 is a chemical inhibitor of strigolactone (SL) biosynthesis.[1][2] Strigolactones are a
class of plant hormones that regulate various aspects of plant development, including shoot
branching and root architecture.[1] TIS108 functions by inhibiting a key enzymatic step in the
SL biosynthesis pathway, likely a cytochrome P450 monooxygenase such as MAX1 or its
homologs.[1] This inhibition leads to a decrease in endogenous SL levels, resulting in a
phenotype characteristic of SL-deficient mutants, such as increased shoot branching and
reduced root hair elongation.[1]

Q2: In which plant species has TIS108 been shown to be effective?

A2: TIS108 has been demonstrated to be effective in the model plant Arabidopsis thaliana and
in rice (Oryza sativa).[1][3] Studies have also shown its application in tomato (Solanum
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lycopersicum) to study stress resistance.[4][5] Its broad applicability to other plant species is
anticipated due to the conserved nature of the strigolactone biosynthesis pathway.[1]

Q3: What are the expected phenotypic outcomes of a successful TIS108 treatment?

A3: The primary and most easily observable phenotype is an increase in shoot branching or
tillering.[1][3] Other reported phenotypes include repressed root hair elongation.[1] Importantly,
at effective concentrations, TIS108 does not typically cause dwarfism, a common side effect of
other less specific P450 inhibitors.[3]

Q4: Can the effects of TIS108 be reversed or rescued?

A4: Yes, the phenotypic effects of TIS108 can be rescued by the co-application of a synthetic
strigolactone analog, such as GR24.[1] This serves as a crucial control experiment to confirm
that the observed phenotypes are indeed due to the inhibition of SL biosynthesis.

Troubleshooting Guide
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Problem

Possible Cause(s)

Recommended Solution(s)

No observable phenotype
(e.g., noincrease in

branching).

- Incorrect concentration: The
applied concentration of
TIS108 may be too low for the
specific plant species or
experimental conditions.-
Ineffective delivery: The
application method (e.qg., foliar
spray, soil drench) may not be
optimal for uptake in the target
plant.- Degradation of TIS108:
The T1S108 stock solution may
have degraded due to
improper storage or handling.-
Plant insensitivity: The specific
plant species or cultivar may
have a less sensitive SL

signaling pathway.

- Perform a dose-response
experiment to determine the
optimal concentration (e.g., 1-
10 uM for Arabidopsis).- Try
alternative delivery methods.
For example, if foliar spray is
ineffective, try a soil drench or
in-vitro application.- Prepare a
fresh stock solution of TIS108.
Ensure it is stored correctly
(see Experimental Protocols).-
Confirm the phenotype of a
known SL-deficient mutant in
the same genetic background
to ensure the pathway is

active.

Observed phenotype is not as
expected (e.g., stunted growth,
chlorosis).

- Off-target effects: The
concentration of TIS108 used
may be too high, leading to
inhibition of other cytochrome
P450 enzymes involved in
other hormone biosynthesis
pathways (e.g., gibberellins,
brassinosteroids).[6][7][8]-
Solvent toxicity: The solvent
used to dissolve TIS108 (e.g.,
DMSO, acetone) may be at a
toxic concentration for the

plant.

- Reduce the concentration of
TIS108. A dose-response
curve can help identify a
concentration that is effective
without causing phytotoxicity.-
Ensure the final concentration
of the solvent in the treatment
solution is below the toxic
threshold for your plant
species (typically <0.1%). Run

a solvent-only control.

Inconsistent results between

experiments.

- Variability in plant growth
conditions: Differences in light,
temperature, or nutrient
availability can influence plant

development and hormone

- Maintain consistent and well-
documented environmental
conditions for all experiments.-
Standardize the application

protocol to ensure each plant
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signaling.- Inconsistent
application: Variations in the
volume or method of TIS108
application can lead to different
effective concentrations.- Age
of plants: The developmental
stage of the plant can

influence its response to

hormone inhibitors.

receives a consistent dose.-
Treat plants at the same
developmental stage across all

experiments.

Precipitation of TIS108 in stock

or working solution.

- Low solubility: TIS108 has
limited solubility in agueous
solutions.- Incorrect solvent:
The solvent used may not be
appropriate for the desired

stock concentration.

- Prepare stock solutions in an
appropriate organic solvent
like DMSO or acetone at a
higher concentration (e.g., 10-
100 mM).[9]- Ensure the final
concentration of the organic
solvent in the aqueous working
solution is low enough to not
cause precipitation. Gentle
warming and sonication may
aid in solubilization.

Quantitative Data

Table 1: Efficacy of TIS108 in Arabidopsis thaliana

Number of Rosette

Concentration (uM) Branches (Mean + SE) Reference
0 (Control) 2803 [1]

1 42+0.4 [1]

3 5.5+0.5 [1]

10 5.8+0.6 [10]

Table 2: Efficacy of TIS108 in Rice (Oryza sativa)
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Striga Germination

Concentration (pM) Tillering Number Reference
Rate (%)

Not significantly

0 (Control) 85 [11]
affected
Not significantly

10 40 [11]
affected
Not significantl

20 20 g Y [11]
affected
Not significantly

40 10 [11]
affected

Table 3: Efficacy of TIS108 in Tomato (Solanum lycopersicum) under Salt Stress

Plant Height (cm,

Root Length (cm,

Treatment Reference
Mean * SE) Mean * SE)

Control 18.5+0.8 15.2+0.7 [415]

NaCl 16.4 £ 0.7 11.6 £ 0.6 [41[5]

NaCl + GR24 17.8+0.8 14.1+0.7 [4][5]

NaCl + TIS108 15.1+ 0.6 105+ 0.5 [4][5]

Experimental Protocols

Protocol 1: Preparation of TIS108 Stock Solution

o Materials:

o TIS108 powder

o Dimethyl sulfoxide (DMSOQO) or acetone

o Sterile microcentrifuge tubes or glass vials
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o Pipettes and sterile filter tips

e Procedure:
1. Weigh the desired amount of TIS108 powder in a sterile container.

2. Add the appropriate volume of DMSO or acetone to achieve the desired stock
concentration (e.g., 10 mM or 100 mM).[9]

3. Vortex or sonicate until the TIS108 is completely dissolved.
4. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

5. Store the stock solution at -20°C, protected from light.

Protocol 2: Application of TIS108 to Arabidopsis thaliana
(Soil Drench)

o Materials:

o TIS108 stock solution (e.g., 10 mM in DMSO)

o Water or liquid growth medium

o Potted Arabidopsis thaliana plants (e.g., 3-week-old)
e Procedure:

1. Prepare the working solution by diluting the TIS108 stock solution in water or liquid
medium to the desired final concentration (e.g., 1 uM, 3 uM, 10 uM).[1][10] The final
DMSO concentration should not exceed 0.1%.

2. Prepare a mock control solution with the same concentration of DMSO as the treatment

solutions.

3. Apply a consistent volume of the working solution or mock solution to the soil of each pot
(e.g., 5-10 mL per pot).
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4. Grow the plants under standard conditions and observe for phenotypic changes at desired
time points.

Protocol 3: Application of TIS108 to Rice (Oryza sativa)
(Foliar Spray)

e Materials:
o TIS108 stock solution (e.g., 10 mM in a suitable solvent)
o Water
o Surfactant (e.g., Tween-20)
o Spray bottle
» Procedure:

1. Prepare the foliar spray solution by diluting the TIS108 stock solution in water to the
desired final concentration (e.g., 3 uM).[12]

2. Add a surfactant to the solution (e.g., 0.01-0.05% Tween-20) to ensure even coverage on
the leaves.

3. Prepare a mock control solution containing the solvent and surfactant at the same
concentrations.

4. Spray the leaves of the rice plants until runoff. Ensure both the adaxial and abaxial
surfaces are covered.

5. Allow the plants to dry and continue to grow under standard conditions.

Protocol 4: In Vitro Application of TIS108

o Materials:

o TIS108 stock solution
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o Sterile plant growth medium (e.g., Murashige and Skoog)
o Sterile petri dishes or culture vessels

o Plant explants or seedlings for in-vitro culture

e Procedure:

1. After autoclaving the growth medium and allowing it to cool to approximately 50-60°C, add
the TIS108 stock solution to the medium to achieve the desired final concentration.

2. Mix the medium thoroughly to ensure even distribution of TIS108.
3. Pour the medium into sterile petri dishes or culture vessels and allow it to solidify.
4. Place the sterile plant material onto the TIS108-containing medium.

5. Culture the plants under sterile conditions in a growth chamber.
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Caption: Simplified strigolactone biosynthesis pathway and the inhibitory action of TIS108.
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Caption: General experimental workflow for using TIS108 in plant studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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